4-(2H-1,3-BENZODIOXOL-5-YL)-N-(2-FLUOROPHENYL)-2-METHYL-5-OXO-7-PHENYL-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
4-(2H-1,3-BENZODIOXOL-5-YL)-N-(2-FLUOROPHENYL)-2-METHYL-5-OXO-7-PHENYL-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0918159
InChI:
InChI=1S/C30H25FN2O4/c1-17-27(30(35)33-22-10-6-5-9-21(22)31)28(19-11-12-25-26(15-19)37-16-36-25)29-23(32-17)13-20(14-24(29)34)18-7-3-2-4-8-18/h2-12,15,20,28,32H,13-14,16H2,1H3,(H,33,35)
SMILES:
CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC5=C(C=C4)OCO5)C(=O)NC6=CC=CC=C6F
Molecular Formula:
C30H25FN2O4
Molecular Weight:
496.5 g/mol
4-(2H-1,3-BENZODIOXOL-5-YL)-N-(2-FLUOROPHENYL)-2-METHYL-5-OXO-7-PHENYL-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
CAS No.:
Cat. No.: VC0918159
Molecular Formula: C30H25FN2O4
Molecular Weight: 496.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C30H25FN2O4 |
|---|---|
| Molecular Weight | 496.5 g/mol |
| IUPAC Name | 4-(1,3-benzodioxol-5-yl)-N-(2-fluorophenyl)-2-methyl-5-oxo-7-phenyl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
| Standard InChI | InChI=1S/C30H25FN2O4/c1-17-27(30(35)33-22-10-6-5-9-21(22)31)28(19-11-12-25-26(15-19)37-16-36-25)29-23(32-17)13-20(14-24(29)34)18-7-3-2-4-8-18/h2-12,15,20,28,32H,13-14,16H2,1H3,(H,33,35) |
| Standard InChI Key | GETNRMBLIVDPIT-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC5=C(C=C4)OCO5)C(=O)NC6=CC=CC=C6F |
| Canonical SMILES | CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC5=C(C=C4)OCO5)C(=O)NC6=CC=CC=C6F |
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